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STF-118804 Stock Solution Preparation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: STF-118804

CAS No.: 894187-61-2

Cat. No.: S548918

The table below summarizes the key physical characteristics and standard preparation methods for STF-

118804 based on the information from several research chemical suppliers.

Parameter Specification

Molecular Weight 461.53 g/mol [1] [2] [3]

Solubility in DMSO ~46-61 mg/mL (100-132 mM) [1] [4] [3]
Solubility in Water Insoluble [1]

Solubility in Ethanol Insoluble [1]

Standard Stock Concentration 10-100 mM in DMSO [5] [6] [3]

Purity >98% [5] [4] [2]

Recommended Storage -20°C (solid and solution) [5] [4] [2]

Solution Stability Up to 3 months at -20°C for DMSO solutions [4]

Step-by-Step Preparation Guide

Here is a consolidated protocol for preparing a 10 mM STF-118804 stock solution:
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e Calculate the Mass. For 1 mL of a 10 mM stock solution, you will need 4.62 mg of STF-118804
(Molecular Weight: 461.53 g/mol).

¢ Weigh the Compound. Accurately weigh out the calculated mass of the solid compound.

¢ Dissolve in DMSO. Transfer the powder to a suitable vial and add 1 mL of fresh, high-quality,
moisture-absorbing DMSO to achieve the final concentration [1]. Note: The solubility data indicates
that DMSO is the preferred solvent; the compound is insoluble in water or ethanol [1].

e Mix Thoroughly. Vortex or sonicate the mixture briefly to ensure complete dissolution and a clear
solution [3].

¢ Aliquot and Store. Divide the stock solution into small, single-use aliquots to minimize freeze-thaw
cycles. Store the aliquots at -20°C or -80°C for longer-term storage [5] [4] [3].

This workflow outlines the key stages of the preparation process:

(Start Stock Solution Prela

Calculate & Weigh
(4.62 mg for 1 mL of 10 mM)
Add Solvent
(Use fresh, high-quality DMSO)
Mix Thoroughly
(Vortex or sonicate until clear)

Aliquot & Store
(Small volumes at -20°C or -80°C)
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Important Handling Notes

e Use Fresh DMSO: It is specifically noted that moisture-absorbing DMSO can reduce the solubility of
STF-118804. Always use fresh DMSO from a newly opened bottle [1].

e Confirm Solubility: While the reported solubility is high, if you encounter difficulty dissolving the
compound, sonication is recommended [3].

¢ Quality Control: The compound should be a "white to light yellow" solid [5]. Always check the
Certificate of Analysis (CoA) for your specific batch for precise purity and molecular weight [2].

Frequently Asked Questions

Q1: What is the typical final working concentration of STF-118804 in cell culture assays? Al: Based on
the literature, STF-118804 is effective at low nanomolar (nM) concentrations. Cell viability assays for
various cancer cell lines (e.g., B-ALL, pancreatic cancer) typically use concentrations ranging from ~6.25

nM to 100 nM [1] [7].

Q2: My stock solution has been through multiple freeze-thaw cycles. Should I still use it? A2: It is not
recommended. To ensure stability and potency, it is best to use freshly prepared stock solutions. Supplier
Focus Biomolecules notes that solutions in DMSO are stable for up to 3 months when stored at -20°C [4].

Using single-use aliquots is the best practice to avoid repeated freeze-thaw cycles.

Q3: The powder or solution has an unusual appearance. What should I do? A3: Do not use it. The solid
should be a "white to light yellow" color [5]. If the powder looks different or your solution is not clear,

contact the supplier for batch-specific information.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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